Cas no 93981-37-4 (neo-Undecanoicacid, iron(2+) salt (9CI))

• Product Name: neo-Undecanoicacid, iron(2+) salt (9CI)
• CAS No: 93981-37-4
• MF: C₂₂H₄₂FeO₄
• MW: 426.411489009857
• CID: 819212
• PubChem ID: 44147739
• Update Time: 2025-04-19

neo-Undecanoicacid, iron(2+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• neo-Undecanoicacid, iron(2+) salt (9CI)
• 8,8-dimethylnonanoate,iron(2+)
• iron(2+) neoundecanoate
• EINECS 301-121-4
• DTXSID00240085
• 93981-37-4

• Inchi： 1S/2C11H22O2.Fe/c2*1-11(2,3)9-7-5-4-6-8-10(12)13;/h2*4-9H2,1-3H3,(H,12,13);/q;;+2/p-2
• InChI Key： CHJURLJUIAJTRZ-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(CCCCCCC(C)(C)C)=O.[O-]C(CCCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 426.243
• Monoisotopic Mass: 426.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2